Cas no 147540-89-4 (2-Pyridinesulfonic acid, 4-ethyl-)

• Product Name: 2-Pyridinesulfonic acid, 4-ethyl-
• CAS No: 147540-89-4
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• CID: 3772933
• PubChem ID: 10583743
• Update Time: 2025-04-22

2-Pyridinesulfonic acid, 4-ethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinesulfonic acid, 4-ethyl-
• 4-Ethyl-2-pyridinesulfonic acid
• DTXSID201304019
• 147540-89-4
• SCHEMBL8431657

• Inchi： 1S/C7H9NO3S/c1-2-6-3-4-8-7(5-6)12(9,10)11/h3-5H,2H2,1H3,(H,9,10,11)
• InChI Key： KLIHFLITAJWPMH-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CN=1)CC)(=O)(=O)O

Computed Properties

• Exact Mass: 187.03031432Da
• Monoisotopic Mass: 187.03031432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 75.6Ų